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A comprehensive overview of methodologies and resources for the acquisition and analysis of
historical Notice to Air Missions (NOTAM) data for research, scientific, and drug development
applications.

This technical guide provides a detailed framework for researchers, scientists, and drug
development professionals to access, download, and process historical NOTAM datasets.
Understanding the complexities of the National Airspace System (NAS) through the lens of
historical NOTAMSs can provide valuable insights into operational efficiencies, risk
management, and logistical planning—parallels of which can be found in complex biological
systems and drug development pipelines.

Introduction to NOTAMs and Their Research
Potential

A Notice to Air Missions (NOTAM) is a critical communication issued by aviation authorities to
alert pilots and other flight operations personnel of potential hazards along a flight route or at a
specific location. These notices can range from temporary runway closures and equipment
outages to airspace restrictions for rocket launches. The aggregation of these notices over time
creates a rich dataset that can be mined for patterns, trends, and predictive indicators. For
researchers, historical NOTAM data offers a unique opportunity to analyze the dynamics of a
complex, real-world system, with applications in safety analysis, operational efficiency studies,
and predictive modeling.
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Primary Sources for Historical NOTAM Data

Access to historical NOTAM data is available through several national and international
aviation bodies. The primary sources for researchers are the U.S. Federal Aviation
Administration (FAA) and Eurocontrol. Each provides different mechanisms for data access,
with varying levels of granularity and historical depth.

Federal Aviation Administration (FAA)

The FAA is the primary source for NOTAMSs within the United States. While a direct bulk
download of the entire historical archive is not readily available, the FAA provides robust API
access and search functionalities that can be leveraged for data acquisition.

The FAA is transitioning to a new NOTAM Management Service (NMS) which includes a
modernized API for accessing NOTAM data. Researchers can request access to this API to
query for historical NOTAMSs.

NASA offers a RESTful data service that processes the public FAA System-Wide Information
Management (SWIM) feed. This API provides value-added processing by structuring the
NOTAM content into a more readily usable JSON format, which includes extracted geospatial
and temporal information.[1]

The FAA's public NOTAM Search website includes an archive function that allows for manual
querying of historical NOTAMSs.[2] While not suitable for large-scale data acquisition, it is a
useful tool for exploratory analysis and targeted data retrieval. A Reddit thread also mentions
this tool for accessing historical NOTAMSs.

Eurocontrol

Eurocontrol, as the Network Manager for European aviation, provides access to extensive
aviation datasets for research purposes through its Aviation Data Repository for Research
(ADRR).

The ADRR offers researchers access to a vast collection of historical aviation data, including
flight plans, aircraft types, and both planned and actual routes flown.[3] While the repository's
primary focus is on flight data, this information is intrinsically linked to and influenced by
NOTAMs. Researchers can infer the impact of NOTAMSs by analyzing deviations from planned

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.faa.gov/data
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://notams.aim.faa.gov/notamSearch/
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.faa.gov/data_research/aviation_data_statistics/data_downloads
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/product/b6291764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6291764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

routes and other operational anomalies within this dataset. Access to the ADRR is free for
research purposes and can be requested via Eurocontrol's OneSky portal.[3]

Commercial Data Providers

Several commercial entities aggregate and provide historical NOTAM data, often with value-
added services such as Al-powered interpretation and enhanced data visualization. These
services are typically available through enterprise-level subscriptions.

Data Presentation: A Comparative Overview

The following table summarizes the key characteristics of the primary historical NOTAM data
sources available to researchers.

Access Historical
Data Source Data Format(s) Key Features
Method Depth
) ) Modernized
Varies; requires
ICAO Standard, system for near-
FAA NMS API RESTful API ) API access for ]
potentially JSON B real-time data
specifics
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API structured data.
feed
[1]
Upto5years (as Manual search
FAA NOTAM .
Web Interface HTML/Text per older by location, date,
Search )
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Experimental Protocols: A Step-by-Step Guide to
NOTAM Data Acquisition and Processing

This section outlines a detailed methodology for acquiring, processing, and preparing historical
NOTAM data for analysis.

Protocol 1: Data Acquisition via API

o API Key Acquisition:
o For the FAA NMS API, follow the official procedures to request API access.

o For NASA's NOTAMs API, register on the NASA Digital Information Platform (DIP) to
obtain an API key.[1]

o For Eurocontrol's ADRR, register for a OneSky Online account and request access to the
repository.[3]

e API Querying for Historical Data:

o Develop a script (e.g., in Python using the requests library) to iteratively query the chosen
API for historical data.

o Define the parameters for your queries, such as date ranges, geographical areas (by
ICAO airport code or coordinates), and NOTAM types.

o Implement robust error handling and rate-limiting compliance in your script to ensure
reliable data retrieval.

o Data Storage:

o Store the retrieved raw data (e.g., JSON or XML responses) in a structured format, such
as a NoSQL database (e.g., MongoDB) or a series of flat files in a dedicated directory
structure.

Protocol 2: NOTAM Data Parsing and Structuring

e Understanding the ICAO NOTAM Format:
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o Familiarize yourself with the ICAO NOTAM format, which is the international standard.
This format consists of several fields, including a qualifier line (Q-line) that contains coded
information about the NOTAM's subject and status.

o Utilizing Parsing Libraries:

o For researchers working with Python, several open-source libraries are available for
parsing ICAO NOTAMs. These libraries can automatically extract key information from the
raw NOTAM text into a structured format.

» Data Cleaning and Preprocessing:

o Clean the parsed data to handle inconsistencies, missing values, and variations in
abbreviations.

o For natural language processing (NLP) applications, this step will involve tokenization,
stop-word removal, and potentially stemming or lemmatization of the NOTAM text.

Protocol 3: Data Analysis and Feature Engineering

o Feature Extraction:

o From the structured NOTAM data, extract relevant features for your research questions.
These could include:

Duration of the NOTAM's validity.

Type of facility affected (e.g., runway, taxiway, navaid).

Geographical location and radius of impact.

Keywords from the NOTAM text.
o Time-Series Analysis:

o Aggregate NOTAM data over time to identify temporal patterns, such as seasonal
variations in runway closures or increases in airspace restrictions during specific periods.
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o Geospatial Analysis:

o Plot the locations of NOTAMs on a map to visualize spatial distributions and identify
hotspots of activity.

e Natural Language Processing (NLP):

o Apply NLP techniques to the NOTAM text to perform tasks such as topic modeling (to
identify common themes in NOTAMS), sentiment analysis (if applicable), and named entity
recognition (to extract specific entities like equipment types or locations).

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key workflows and
relationships in the process of accessing and utilizing historical NOTAM data.
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Caption: Experimental workflow for accessing and analyzing historical NOTAM datasets.
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Caption: Conceptual signaling pathway of NOTAM data from event to insight.
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Conclusion

Historical NOTAM datasets represent a valuable and underutilized resource for a wide range of
research applications. By leveraging the APIs and data repositories provided by aviation
authorities such as the FAA and Eurocontrol, and by following structured experimental
protocols for data acquisition and processing, researchers can unlock novel insights into the
complex dynamics of the National Airspace System. The methodologies and resources outlined
in this guide provide a foundational framework for embarking on such research endeavors.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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